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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12381494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N1-Methoxymethyl picrinine is a naturally occurring monoterpenoid indole alkaloid found in

the leaves of Alstonia scholaris. As a derivative of picrinine, a compound known for its anti-

inflammatory properties, N1-Methoxymethyl picrinine is a molecule of interest for further

scientific investigation. This technical guide provides a summary of its known physical and

chemical properties. Due to the limited availability of detailed experimental data in the public

domain, this document also presents a generalized experimental workflow for the isolation and

characterization of similar natural products.

Physicochemical Properties
The fundamental physical and chemical characteristics of N1-Methoxymethyl picrinine are

summarized below. This data is essential for its handling, characterization, and application in

research settings.
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Property Value Source

Molecular Formula C₂₂H₂₆N₂O₄ [1][2][3]

Molecular Weight 382.45 g/mol [1][2]

CAS Number 1158845-78-3 [1][2][3]

Physical Form Powder [1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Natural Source Alstonia scholaris (leaves) [4][5]

Biological Context and Potential Therapeutic
Relevance
While specific biological activities of N1-Methoxymethyl picrinine are not extensively

documented, the parent compound, picrinine, has been shown to exhibit anti-inflammatory

effects through the inhibition of the 5-lipoxygenase (5-LOX) enzyme.[6][7] The 5-LOX pathway

is a critical component of the inflammatory cascade, responsible for the biosynthesis of

leukotrienes, which are potent pro-inflammatory mediators.

The 5-Lipoxygenase Signaling Pathway
The inhibition of 5-lipoxygenase by picrinine suggests a potential mechanism of action for its

derivatives. The general pathway is illustrated below.
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Figure 1: Simplified 5-Lipoxygenase Signaling Pathway.

Further research is required to determine if N1-Methoxymethyl picrinine retains or modifies

the 5-LOX inhibitory activity of its parent compound.

Experimental Methodologies: A Generalized
Approach
Detailed experimental protocols for the synthesis and isolation of N1-Methoxymethyl picrinine
are not readily available in peer-reviewed literature. However, a general workflow for the

isolation and characterization of a novel natural product like N1-Methoxymethyl picrinine from

a plant source such as Alstonia scholaris can be proposed.

General Experimental Workflow
The following diagram outlines a typical procedure for the extraction, isolation, and

identification of a target compound from a plant matrix.
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Figure 2: Generalized Workflow for Natural Product Isolation.
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Disclaimer: The workflow presented above is a generalized representation and should not be

considered a validated protocol for the isolation of N1-Methoxymethyl picrinine. Specific

details of the procedure would require optimization based on experimental observations.

Future Directions
The current body of knowledge on N1-Methoxymethyl picrinine is limited. Future research

should focus on the following areas to fully elucidate its properties and potential applications:

Isolation and Spectroscopic Characterization: A detailed protocol for the isolation of N1-
Methoxymethyl picrinine from Alstonia scholaris needs to be established, followed by

comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, 2D NMR, HRMS, and IR) to

confirm its structure.

Chemical Synthesis: The development of a robust synthetic route to N1-Methoxymethyl
picrinine would enable the production of larger quantities for extensive biological testing and

structure-activity relationship (SAR) studies.

Biological Activity Profiling: A thorough investigation of the biological activities of N1-
Methoxymethyl picrinine is warranted, particularly focusing on its potential anti-

inflammatory effects and its interaction with the 5-lipoxygenase pathway.

Mechanism of Action Studies: Should biological activity be confirmed, further studies to

elucidate the precise molecular mechanism of action will be crucial for understanding its

therapeutic potential.

Conclusion
N1-Methoxymethyl picrinine is an intriguing natural product with potential for further

investigation, largely based on the known anti-inflammatory activity of its parent compound,

picrinine. This guide provides a summary of its currently known physicochemical properties.

The lack of detailed experimental protocols and biological data in the existing literature

highlights a clear need for further research to unlock the full scientific and therapeutic potential

of this molecule. The generalized experimental workflow provided herein offers a foundational

approach for researchers initiating studies on this and other similar natural products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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